Cas no 107585-81-9 (2-Naphthalenecarboxaldehyde, 4-chloro-)

• Product Name: 2-Naphthalenecarboxaldehyde, 4-chloro-
• CAS No: 107585-81-9
• MF: C₁₁H₇ClO
• MW: 190.625682115555
• CID: 3586952
• PubChem ID: 21291903
• Update Time: 2025-05-27

2-Naphthalenecarboxaldehyde, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxaldehyde, 4-chloro-
• 4-Chloro-2-naphthalenecarboxaldehyde
• 4-chloronaphthalene-2-carbaldehyde
• DTXSID901289626
• 4-Chloronaphthalene-2-carboxaldehyde
• 107585-81-9
• SCHEMBL7841913

• Inchi： 1S/C11H7ClO/c12-11-6-8(7-13)5-9-3-1-2-4-10(9)11/h1-7H
• InChI Key： WOMGPVQGKCPWSQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)C=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 190.0185425g/mol
• Monoisotopic Mass: 190.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 2-Naphthalenecarboxaldehyde, 4-chloro-

Comprehensive Analysis of 2-Naphthalenecarboxaldehyde, 4-chloro- (CAS No. 107585-81-9): Properties, Applications, and Market Trends

2-Naphthalenecarboxaldehyde, 4-chloro- (CAS No. 107585-81-9) is a specialized organic compound belonging to the naphthalene derivative family. This chlorinated aromatic aldehyde has garnered significant attention in pharmaceutical intermediates, agrochemical synthesis, and advanced material research due to its unique molecular structure. The compound features a naphthalene backbone substituted with a formyl group at the 2-position and a chloro substituent at the 4-position, creating distinct electronic properties that make it valuable for cross-coupling reactions and heterocyclic synthesis.

Recent studies highlight the growing demand for 4-chloro-2-naphthaldehyde in fluorescent probe development, particularly for environmental sensing applications. Researchers are exploring its potential as a photoactive moiety in smart materials, aligning with the global trend toward functionalized nanomaterials. The compound's electronic conjugation system enables unique light-matter interactions, making it a candidate for OLED precursor molecules – a hot topic in display technology forums.

From a synthetic chemistry perspective, CAS 107585-81-9 serves as a versatile building block for constructing complex molecular architectures. Its electrophilic aldehyde group readily participates in condensation reactions, while the chlorine substituent facilitates palladium-catalyzed transformations. These characteristics answer frequent search queries about "naphthalene derivatives for C-C coupling" and "chloro-aromatic aldehyde applications" – topics trending in organic chemistry discussion groups.

The pharmaceutical industry values 2-Naphthalenecarboxaldehyde, 4-chloro- as a precursor for biologically active compounds. Its structural features appear in several kinase inhibitor scaffolds, addressing the current research focus on targeted cancer therapies. Analytical data shows increasing searches for "naphthalene-based drug discovery" and "chloro-substituted aromatic pharmacophores", reflecting the compound's relevance in medicinal chemistry.

Environmental considerations surrounding halogenated aromatics have led to improved synthetic protocols for CAS 107585-81-9. Modern green chemistry approaches now employ catalytic chlorination and solvent-free conditions, responding to industry demands for sustainable chemical production. These advancements correlate with popular search terms like "eco-friendly naphthalene derivatives" and "green synthesis of chloroaldehydes".

Material scientists are investigating 4-chloro-2-naphthalenecarboxaldehyde for molecular electronics applications. Its ability to form self-assembled monolayers on metal surfaces makes it interesting for organic semiconductor development – a subject with growing search volume in nanotechnology communities. The compound's planar conjugated system facilitates charge transport, addressing queries about "small molecule organic electronics".

Quality specifications for 2-Naphthalenecarboxaldehyde, 4-chloro- typically require ≥98% purity by HPLC analysis, with particular attention to isomeric impurities. Analytical techniques like NMR spectroscopy and mass spectrometry confirm structural integrity, topics frequently searched alongside "naphthaldehyde characterization methods". The compound's crystalline form exhibits stability under standard storage conditions, though recommendations suggest protection from light exposure due to its photosensitive nature.

Market analysis indicates steady growth for CAS 107585-81-9, driven by expanding applications in specialty chemicals. Regional production hubs have emerged in pharmaceutical manufacturing centers, with supply chain optimization becoming a key discussion point (reflected in searches for "naphthalene derivative suppliers"). The compound's cost-performance ratio remains favorable compared to similar polycyclic aldehydes, making it economically attractive for industrial applications.

Future research directions for 4-chloro-2-naphthaldehyde may explore its potential in energy storage systems and catalytic applications. The scientific community shows increasing interest (measured by publication metrics) in its use as a ligand precursor for transition metal complexes. These developments align with search trends for "functionalized naphthalenes in catalysis" and "aromatic aldehydes for battery materials", suggesting directions for both academic and industrial research.